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Compound of Interest

Compound Name: 3-Bromophenylglyoxal hydrate

Cat. No.: B010231

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the essential safety protocols
and handling procedures for 3-Bromophenylglyoxal hydrate (CAS No: 106134-16-1). As a
reactive building block in synthetic chemistry, its utility is matched by a distinct hazard profile
that necessitates rigorous and informed safety practices. This guide is structured to provide not
just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and
experimental integrity.

Section 1: Core Hazard Profile and Risk Assessment

3-Bromophenylglyoxal hydrate is a solid organic compound that, while stable under
recommended storage conditions, presents tangible risks upon exposure.[1] Understanding its
hazard classification is the foundation of a robust safety assessment. The primary risks are
associated with its irritant properties and the potential for exposure via inhalation of its dust.

Globally Harmonized System (GHS) Classification

The compound is classified under GHS with the following primary hazards.[1][2] This
classification dictates the minimum required precautions for handling.
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Hazard Class

Pictogram Signal Word

Hazard
Statement (H-
Code)

Causality and
Field Insight

Skin Irritation

GHSO07
(Exclamation
Mark)[1]

Warning[1]

H315: Causes
skin irritation.[1]

[2](3]

The electrophilic
nature of the
glyoxal moiety
can lead to
reactions with
nucleophilic
residues in skin
proteins, causing
irritation.

Eye Irritation

GHSO07
(Exclamation
Mark)[1]

Warning[1]

H319: Causes
serious eye
irritation.[1][2][3]
[4]

The cornea and
conjunctiva are
highly sensitive.
Direct contact
with the solid or
its dust can
cause significant,
potentially
lasting, damage.

Respiratory

Irritation

GHSO07
(Exclamation
Mark)[1]

Warning[1]

H335: May
cause respiratory
irritation.[1][2][3]

As a fine solid,
the compound
can easily
become
airborne.
Inhalation of dust
can irritate the
mucous
membranes of
the entire

respiratory tract.

Acute Toxicity
(Oral)

GHSO07
(Exclamation
Mark)

Warning

H302: Harmful if
swallowed.[3][5]

[6]

While a
secondary risk in

a laboratory
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setting,
accidental
ingestion can
lead to systemic

toxicity.

Primary Routes of Exposure

 Inhalation: The most probable route of exposure in a laboratory setting is the inhalation of
aerosolized dust generated during weighing and transfer operations.

o Dermal Contact: Direct skin contact during handling can lead to localized irritation.[1][2][3]

¢ Ocular Contact: Contact with the eyes, either from direct transfer or airborne dust, poses a
risk of serious irritation.[1][2][3][4]

 Ingestion: Accidental ingestion is a less common but serious route of exposure.

Section 2: Exposure Control and Personal
Protective Framework

A multi-layered approach, combining engineering controls and Personal Protective Equipment
(PPE), is mandatory to mitigate the risks identified. This framework is not merely a set of rules
but a self-validating system designed to place barriers between the researcher and the
chemical hazard.

Mandatory Engineering Controls

e Chemical Fume Hood: All manipulations of 3-Bromophenylglyoxal hydrate, including
weighing, transfers, and additions to reaction vessels, must be performed inside a certified
chemical fume hood.[5][7] This is the primary defense against respiratory exposure.

o Safety Stations: An operational safety shower and eyewash station must be immediately
accessible in the laboratory where the compound is handled.[7][8] Their location should be
clearly marked and unobstructed.
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Personal Protective Equipment (PPE)

The selection of PPE is directly informed by the compound's hazard profile.

é Identified Hazards A é Required PPE A

[H335: Respiratory Irritatioer Mitigates Respirator (If dust is generated outside a fume hood)
H319: Serious Eye Irritation Protects Chemical Splash Goggles
H315: Skin Irritation Prevents Chemical-Resistant Gloves (e.g., Nitrile)
\ J
Shields
Lab Coat

Click to download full resolution via product page

Caption: Relationship between chemical hazards and required PPE.
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Protection Area Required Equipment Rationale and Standard

Must be worn at all times. They
provide a seal around the eyes
) to protect from airborne dust
Eye/Face Chemical splash goggles )
and accidental splashes.
Standard safety glasses are

insufficient.[5][7]

Provides a barrier against skin
irritation.[5][7] Always inspect
gloves for integrity before use
Hand Chemical-resistant nitrile or and remove them using the
neoprene gloves proper technique to avoid
contaminating skin. Change
gloves immediately if

contaminated.

Protects skin and personal
Body Flame-resistant lab coat clothing from contamination.
Must be kept fully buttoned.

If engineering controls fail or

o ) for spill cleanup, a NIOSH-
. None required if used in a ) )
Respiratory . hood approved respirator with a
ume hoo
particulate filter may be

necessary.[7]

Section 3: Standard Operating Protocol for Handling
and Storage

Adherence to a strict, step-by-step protocol is crucial for minimizing exposure and ensuring
reproducible experimental outcomes.

Experimental Workflow

The following diagram outlines a standard workflow for using 3-Bromophenylglyoxal hydrate
in a chemical synthesis.
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Preparation Phase

(1. Don Required PPE)
[2. Verify Fume Hood OperatiorD

[3. Assemble All Glassware & Reagents)

Handling Phase (Ipnside Fume Hood)
4. Weigh Compound Carefully
(Minimize Dust)

(5. Transfer to Reaction VesseD

G. Initiate Reaction (Add Solvents/ReagentsD

Post-Reacvtion Phase

7. Quench Reaction & Workup

l

8. Decontaminate Glassware

i

G. Dispose of Waste in Designated Hazardous Waste Containe)

GO. Clean Work Area & Doff PPE)

Click to download full resolution via product page

Caption: General experimental workflow for handling the reagent.
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Detailed Handling Procedures

o Preparation: Before retrieving the compound, ensure all PPE is correctly worn and the fume

hood sash is at the appropriate height.

Weighing: To minimize dust, use a spatula to carefully transfer the solid to a tared weigh boat
or directly into a vessel inside the fume hood. Avoid pouring the solid. Close the primary
container immediately after dispensing.

Transfer: If adding the solid to a reaction flask, use a powder funnel. Gently tap the funnel to
ensure all material is transferred.

Decontamination: After use, decontaminate the spatula and any surfaces with a suitable
solvent (e.g., ethanol or acetone) on a disposable wipe. Dispose of the wipe in the solid
hazardous waste container.

Storage Requirements

Proper storage is essential for maintaining the compound's integrity and preventing accidental

exposure.

Container: Keep in the original, tightly sealed container.[3][7]

Environment: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[3][5][7]

Security: The compound should be stored in a locked cabinet or an area accessible only to
authorized personnel.[3][7]

Temperature: While some suppliers recommend ambient storage, others specify refrigeration
(2-8°C).[9] Always follow the storage temperature indicated on the supplier's label and Safety
Data Sheet (SDS).

Section 4: Emergency Response Protocols

Preparedness is key to mitigating the consequences of an accidental exposure or spill. All

personnel must be familiar with these procedures before beginning work.
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First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.

Exposure Route

Action

Inhalation

Immediately move the affected person to fresh
air.[5][8][10] If breathing is difficult or has
stopped, trained personnel should provide
artificial respiration or oxygen.[10] Seek

immediate medical attention.[10]

Skin Contact

Immediately flush the affected skin with copious
amounts of water for at least 15 minutes while
removing contaminated clothing and shoes.[5]
[8][10][11] Seek medical attention if irritation
develops or persists.[5][10]

Eye Contact

Immediately flush eyes with a gentle, steady
stream of water for at least 15 minutes, holding
the eyelids open to ensure thorough rinsing.[5]
[8][11][12] Remove contact lenses if present and
easy to do.[3][11] Seek immediate medical

attention from an ophthalmologist.[3]

Ingestion

Do NOT induce vomiting.[9][12] Rinse the
mouth thoroughly with water.[3][5] Have the
person drink one to two glasses of water. Seek

immediate medical attention.[10]

Spill Response
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Spill Occurs

Is the spill large (>10g)
or outside of containment?

No (Minor Spill)

Are you trained and equped
to clean it safely?

/\

Don full PPE (gloves, goggles, lab coat, respirator
(9_1 €s, goggies, P )- Evacuate the area.
Cover spill with inert absorbent material.
; . Alert others.
Carefully sweep into a labeled hazardous waste container.
. Call Emergency Response.
Decontaminate area.

End End

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.

Alert: Notify personnel in the immediate area.

Assess: Determine the extent of the spill. For any large spill, or if you are not comfortable
with the cleanup, evacuate and call for emergency assistance.

Contain (Minor Spills): For small spills inside a fume hood, cover with an inert absorbent
material like vermiculite or sand.

Clean: Wearing full PPE, carefully sweep the material into a designated, labeled hazardous
waste container. Avoid creating dust.
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» Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent, and
dispose of the cloth as hazardous waste.

o Report: Report the incident to the laboratory supervisor or safety officer.

Section 5: Disposal and Decontamination

Waste generated from the use of 3-Bromophenylglyoxal hydrate is considered hazardous.

o Chemical Waste: All waste material, including unused compound and contaminated
absorbents, must be disposed of in a clearly labeled, sealed hazardous waste container.[7]

e Regulatory Compliance: Waste disposal must be carried out in strict accordance with all
local, state, and federal regulations. Never mix this waste with other chemical waste streams
unless explicitly permitted.

o Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent
(e.g., acetone) with the rinsate collected as hazardous waste. The cleaned container can
then be disposed of. Uncleaned containers must be handled as if they still contain the
product.

Section 6: Chemical and Physical Properties

A summary of the compound's properties is useful for experimental planning and safety
assessment.
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Property Value Source

CAS Number 106134-16-1 [1][4][9][13][14][15]
Molecular Formula CsH7BrOs [L12][4191[14][15]
Molecular Weight ~231.05 g/mol [2][4]

Appearance Light yellow to yellow solid [1109]

Melting Point 118-120 °C [9]

Boiling Point 335.0 £ 32.0 °C (Predicted) 9]

Density 1.743 + 0.06 g/cm3 (Predicted) 9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safe Handling of 3-
Bromophenylglyoxal Hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010231#safety-and-handling-of-3-
bromophenylglyoxal-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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